Cas no 2138307-74-9 (Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester
• CAS No: 2138307-74-9
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 5294748
• Update Time: 2025-08-04

Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H31NO4/c1-6-21(19(23)25-20(3,4)5)16(2)18(22)13-10-14-24-15-17-11-8-7-9-12-17/h7-9,11-12,16H,6,10,13-15H2,1-5H3
• InChI Key： UQDNEJJCRRCOLV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC)C(C)C(=O)CCCOCC1=CC=CC=C1

Additional information on Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester (CAS No. 2138307-74-9): A Comprehensive Overview

Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2138307-74-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of extensive research and development. The molecular structure of this compound incorporates several key functional groups, including an ester moiety and a phenoxy-substituted pentyl chain, which contribute to its distinct chemical behavior and potential biological activity.

The synthesis of Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 1,1-dimethylethyl group provides steric hindrance, which can influence the compound's reactivity and solubility. This feature is particularly important in pharmaceutical applications where the pharmacokinetic properties of a drug are critical to its efficacy. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The phenoxy-substituted pentyl chain is particularly noteworthy as it can serve as a scaffold for further functionalization, allowing chemists to design molecules with tailored biological properties. For instance, this compound has been investigated as a precursor in the development of novel inhibitors targeting specific enzymatic pathways. Such inhibitors could have therapeutic implications in various diseases, including cancer and inflammatory disorders.

The pharmacological profile of Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester is an area of active investigation. Initial studies suggest that the compound exhibits moderate affinity for certain receptors due to its structural features. This has prompted researchers to explore its potential as a lead compound for drug discovery programs. The ester functionality not only contributes to the compound's solubility but also provides a site for further chemical modifications. These modifications can be strategically employed to enhance binding affinity or to improve metabolic stability.

The role of computational chemistry in understanding the behavior of Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester cannot be overstated. Advanced computational methods have allowed researchers to predict the compound's interactions with biological targets with high accuracy. These predictions are crucial for designing experiments and optimizing synthetic routes. Additionally, computational studies have helped in understanding the conformational dynamics of the molecule, which is essential for rational drug design. By leveraging these computational tools, scientists can accelerate the discovery process and reduce experimental costs.

In conclusion, Carbamic acid, N-ethyl-N-[1-methyl-2-oxo-5-(phenylmethoxy)pentyl]-, 1,1-dimethylethyl ester (CAS No. 2138307-74-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for chemists working on drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.